Cas no 1339412-79-1 ((1-methoxybutan-2-yl)(5-methylfuran-2-yl)methylamine)

• Product Name: (1-methoxybutan-2-yl)(5-methylfuran-2-yl)methylamine
• CAS No: 1339412-79-1
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• CID: 5168731
• Update Time: 2025-07-14

(1-methoxybutan-2-yl)(5-methylfuran-2-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• (1-Methoxybutan-2-yl)[(5-methylfuran-2-yl)methyl]amine
• 1-Methoxy-N-((5-methylfuran-2-yl)methyl)butan-2-amine
• 2-Furanmethanamine, N-[1-(methoxymethyl)propyl]-5-methyl-
• (1-methoxybutan-2-yl)(5-methylfuran-2-yl)methylamine

• Inchi： 1S/C11H19NO2/c1-4-10(8-13-3)12-7-11-6-5-9(2)14-11/h5-6,10,12H,4,7-8H2,1-3H3
• InChI Key： ILMZKQJLBVDHBU-UHFFFAOYSA-N
• SMILES： O(C)CC(CC)NCC1=CC=C(C)O1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 152
• XLogP3: 1.6
• Topological Polar Surface Area: 34.4

Additional information on (1-methoxybutan-2-yl)(5-methylfuran-2-yl)methylamine

Comprehensive Overview of (1-methoxybutan-2-yl)(5-methylfuran-2-yl)methylamine (CAS No. 1339412-79-1)

(1-methoxybutan-2-yl)(5-methylfuran-2-yl)methylamine, with the CAS number 1339412-79-1, is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications. This compound, often referred to in scientific literature by its systematic name, features a methoxybutan-2-yl group and a 5-methylfuran-2-yl moiety, which contribute to its distinct chemical behavior. Researchers and industry professionals are increasingly interested in this molecule for its potential role in pharmaceutical intermediates, flavor and fragrance synthesis, and material science applications.

The growing interest in (1-methoxybutan-2-yl)(5-methylfuran-2-yl)methylamine can be attributed to its versatile reactivity and compatibility with various synthetic pathways. In the context of green chemistry, this compound has been explored as a potential building block for sustainable bio-based materials. Its furan ring structure, in particular, aligns with the current trend of utilizing renewable feedstocks in chemical synthesis. Moreover, the presence of both amine and ether functional groups makes it a valuable candidate for drug discovery programs targeting neurological and metabolic disorders.

From a spectroscopic characterization perspective, CAS 1339412-79-1 exhibits distinct NMR and mass spectrometry profiles that facilitate its identification in complex mixtures. The compound's chromatographic behavior has been extensively studied, with particular emphasis on its HPLC retention times and GC-MS fragmentation patterns. These analytical data are crucial for quality control in industrial applications and for ensuring reproducibility in research settings. Recent advancements in computational chemistry have also enabled more accurate predictions of this molecule's physicochemical properties and reactivity patterns.

The synthetic routes to (1-methoxybutan-2-yl)(5-methylfuran-2-yl)methylamine typically involve reductive amination strategies or nucleophilic substitution reactions. Optimization of these procedures has been a focus of recent patent literature, with particular attention to improving atom economy and reducing byproduct formation. In the context of process chemistry, scalable production methods for this compound have been developed to meet the growing demand from various industries. The compound's stability under different storage conditions and compatibility with common solvent systems have also been thoroughly investigated.

In the field of medicinal chemistry, derivatives of (1-methoxybutan-2-yl)(5-methylfuran-2-yl)methylamine have shown promise in preliminary biological screening assays. While not itself a therapeutic agent, the compound serves as an important scaffold for the development of novel bioactive molecules. Its structural features allow for diverse structure-activity relationship explorations, particularly in programs targeting GPCR modulation and enzyme inhibition. The compound's blood-brain barrier permeability characteristics have also attracted attention from neuroscience researchers.

The regulatory status of CAS 1339412-79-1 varies by jurisdiction, but it currently falls outside most controlled substance lists. This has facilitated its use in academic research and industrial applications without significant legal restrictions. However, proper safety protocols must be followed when handling this compound, including appropriate personal protective equipment and ventilation systems. Material safety data sheets provide detailed information about its handling precautions and first aid measures.

Looking forward, the potential applications of (1-methoxybutan-2-yl)(5-methylfuran-2-yl)methylamine continue to expand. In the agrochemical sector, its derivatives are being evaluated as potential plant growth regulators or pest control agents. The cosmetics industry has shown interest in its use as a precursor for novel fragrance compounds. Additionally, its potential in polymer chemistry as a monomer or cross-linking agent is currently under investigation by several research groups worldwide.

For researchers seeking CAS 1339412-79-1 suppliers, it's important to verify the compound's purity specifications and analytical certificates. Many chemical manufacturers now offer custom synthesis services for this molecule, allowing for tailored batch sizes and derivatization options. The compound's price per gram varies depending on quantity and purity requirements, with bulk discounts typically available for industrial-scale purchases.

In conclusion, (1-methoxybutan-2-yl)(5-methylfuran-2-yl)methylamine represents an intriguing case study in modern specialty chemicals development. Its unique combination of structural features, synthetic accessibility, and potential applications across multiple industries ensure its continued relevance in chemical research. As analytical techniques advance and new applications emerge, this compound will likely remain an important subject of investigation in both academic and industrial laboratories.